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Compound of Interest

Compound Name: p-F-HHSiD hydrochloride

Cat. No.: B6314302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
p-F-HHSiD hydrochloride (p-Fluorohexahydrosiladifenidol hydrochloride) is a potent and

selective antagonist of the M3 muscarinic acetylcholine receptor (mAChR), playing a crucial

role in research related to cancer, metabolic disorders, and neurological diseases. Proper

preparation and storage of p-F-HHSiD hydrochloride stock solutions are critical for ensuring

experimental reproducibility and accuracy. This document provides detailed protocols for the

preparation and storage of p-F-HHSiD hydrochloride stock solutions, along with essential

data on solubility and stability to guide laboratory practices.

Product Information
Identifier Value

IUPAC Name
1-(3,3-diphenylpropyl)-1-methyl-4-(4-

fluorophenyl)piperidin-1-ium chloride

Molecular Formula C₂₇H₃₁ClFNSi

Molecular Weight 456.08 g/mol

CAS Number 175615-76-6
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Proper solvent selection and storage conditions are paramount to maintaining the integrity of p-
F-HHSiD hydrochloride. The following table summarizes the available data on solubility and

recommended storage.

Parameter Solid Compound In Solvent

Recommended Solvent - DMSO (Assumed)¹

Solubility

Data not specified.

Experimental determination is

recommended.

Data not specified.

Experimental determination is

recommended.

Storage Temperature
-20°C (sealed, away from

moisture)

-80°C or -20°C (sealed, away

from moisture)

Stability Long-term
6 months at -80°C; 1 month at

-20°C

¹Note: While the solvent is not explicitly stated in the available literature, Dimethyl Sulfoxide

(DMSO) is a common solvent for preparing stock solutions of similar compounds. Users should

verify solubility before preparing high-concentration stock solutions.

Experimental Protocols
This section details the step-by-step procedure for preparing a stock solution of p-F-HHSiD
hydrochloride.

Materials
p-F-HHSiD hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile, filtered pipette tips

Stock Solution Preparation (Example: 10 mM in DMSO)
Equilibration: Allow the vial of p-F-HHSiD hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the desired amount of p-F-HHSiD hydrochloride powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.56 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For a 10 mM solution, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in

dissolution, but be cautious of potential degradation with excessive heat. Visually inspect the

solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, light-protected tubes (e.g., amber vials).

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for short-term storage (up to 1 month).

Visualized Workflows and Pathways
Stock Solution Preparation Workflow
The following diagram illustrates the key steps in the preparation of a p-F-HHSiD
hydrochloride stock solution.
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p-F-HHSiD Hydrochloride Stock Solution Workflow

Equilibrate p-F-HHSiD
powder to room temp.

Weigh desired amount
of powder

Prevent condensation

Add anhydrous DMSO

Calculate volume for
target concentration

Vortex until fully dissolved

Ensure homogeneity

Aliquot into single-use tubes

Avoid freeze-thaw cycles

Label and store at
-20°C or -80°C

Proper identification
and preservation
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[https://www.benchchem.com/product/b6314302#p-f-hhsid-hydrochloride-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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